Cas no 168144-35-2 (Azetidine, 3-ethoxy-3-methyl-1-(phenylmethyl)- (9CI))

Azetidine, 3-ethoxy-3-methyl-1-(phenylmethyl)- (9CI) structure
168144-35-2 structure
Product Name:Azetidine, 3-ethoxy-3-methyl-1-(phenylmethyl)- (9CI)
CAS No:168144-35-2
MF:C13H19NO
MW:205.296063661575
CID:1022344
PubChem ID:11030969
Update Time:2025-04-20

Azetidine, 3-ethoxy-3-methyl-1-(phenylmethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Azetidine, 3-ethoxy-3-methyl-1-(phenylmethyl)- (9CI)
    • 1-benzyl-3-ethoxy-3-methylazetidine
    • 1-benzyl-3-ethoxy-3-methyl-azetidine
    • AZETIDINE, 3-ETHOXY-3-METHYL-1-(PHENYLMETHYL)-
    • DB-284717
    • DTXSID40452584
    • 168144-35-2
    • AKOS015907038
    • Inchi: 1S/C13H19NO/c1-3-15-13(2)10-14(11-13)9-12-7-5-4-6-8-12/h4-8H,3,9-11H2,1-2H3
    • InChI Key: YEFYMYOEJDRMPB-UHFFFAOYSA-N
    • SMILES: O(CC)C1(C)CN(CC2C=CC=CC=2)C1

Computed Properties

  • Exact Mass: 205.14677
  • Monoisotopic Mass: 205.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.47
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